Cas no 2172066-33-8 (5-(4-methylphenyl)-2-propylpiperidin-3-amine)

• Product Name: 5-(4-methylphenyl)-2-propylpiperidin-3-amine
• CAS No: 2172066-33-8
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 5800215
• PubChem ID: 165587304
• Update Time: 2025-05-22

5-(4-methylphenyl)-2-propylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)-2-propylpiperidin-3-amine
• EN300-1616294
• 2172066-33-8

• Inchi： 1S/C15H24N2/c1-3-4-15-14(16)9-13(10-17-15)12-7-5-11(2)6-8-12/h5-8,13-15,17H,3-4,9-10,16H2,1-2H3
• InChI Key： HKMXKEMCCJNXLM-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC(C)=CC=2)CC(C1CCC)N

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Additional information on 5-(4-methylphenyl)-2-propylpiperidin-3-amine

5-(4-Methylphenyl)-2-propylpiperidin-3-amine: A Comprehensive Overview

5-(4-Methylphenyl)-2-propylpiperidin-3-amine, identified by the CAS registry number 2172066-33-8, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse applications in drug discovery and chemical synthesis. The molecule's unique structure, featuring a piperidine ring substituted with a propyl group and a 4-methylphenyl moiety, contributes to its intriguing chemical properties and potential biological activities.

The synthesis of 5-(4-Methylphenyl)-2-propylpiperidin-3-amine involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Researchers have employed various methodologies, including nucleophilic substitution, ring-closing metathesis, and hydrogenation, to construct this compound efficiently. The strategic placement of substituents on the piperidine ring is critical for optimizing the compound's stability and reactivity. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of its preparation, enabling the production of enantiomerically pure samples for pharmacological studies.

From a pharmacological perspective, 5-(4-Methylphenyl)-2-propylpiperidin-3-amine has demonstrated promising activity in preclinical models. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a lead compound for developing therapies targeting Alzheimer's disease and related conditions. Moreover, recent research has explored its ability to modulate ion channels, which could open new avenues for treating epilepsy and other neurological disorders.

The structural versatility of 5-(4-Methylphenyl)-2-propylpiperidin-3-amine also makes it an attractive scaffold for drug design. By modifying the substituents on the piperidine ring or the aromatic moiety, chemists can fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This adaptability underscores its value in medicinal chemistry programs aimed at addressing unmet therapeutic needs.

In conclusion, 5-(4-Methylphenyl)-2-propylpiperidin-3-amine, with its unique structure and diverse biological activities, represents a compelling subject for further research. As scientific advancements continue to unfold, this compound holds the promise of contributing significantly to the development of innovative therapeutic agents. Its role in both academic and industrial settings underscores its importance in contemporary chemical research.